N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(2,3-dimethylphenyl)ethanediamide
CAS No.: 896289-87-5
Cat. No.: VC4765658
Molecular Formula: C23H29N3O4S
Molecular Weight: 443.56
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 896289-87-5 |
|---|---|
| Molecular Formula | C23H29N3O4S |
| Molecular Weight | 443.56 |
| IUPAC Name | N'-(2,3-dimethylphenyl)-N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide |
| Standard InChI | InChI=1S/C23H29N3O4S/c1-15-10-11-17(3)21(13-15)31(29,30)26-12-6-8-19(26)14-24-22(27)23(28)25-20-9-5-7-16(2)18(20)4/h5,7,9-11,13,19H,6,8,12,14H2,1-4H3,(H,24,27)(H,25,28) |
| Standard InChI Key | HTLZNPMWVQLQAJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3=CC=CC(=C3C)C |
Introduction
N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(2,3-dimethylphenyl)ethanediamide is a complex organic compound that belongs to the class of oxamides. It is characterized by its molecular structure, which includes a pyrrolidine ring, a benzenesulfonyl group, and an ethanediamide backbone. This compound is not extensively documented in the available literature, but its structural components suggest potential applications in pharmaceuticals or chemical synthesis.
Synthesis and Potential Applications
The synthesis of such compounds typically involves condensation reactions between appropriate amines and acid derivatives. For example, the synthesis of related oxamides might involve reacting a sulfonylpyrrolidine derivative with an aromatic amine in the presence of a coupling agent.
Potential applications could include:
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Pharmaceuticals: Compounds with similar structures have been explored for their biological activities, such as enzyme inhibition or receptor binding.
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Chemical Synthesis: As intermediates or building blocks for more complex molecules.
Research Findings and Data
While specific research findings on N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(2,3-dimethylphenyl)ethanediamide are not available, related compounds have been studied for their structural and biological properties. For example, oxamides like N1,N2-Bis(4-hydroxy-2,6-dimethylphenyl)oxalamide have been characterized for their chemical properties and potential hazards .
Table: Comparison of Related Compounds
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